2-[5-methyl-6-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-[5-methyl-6-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-4-oxothieno[2,3-d]pyrimidin-3-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C25H21N5O3S/c1-14-4-8-17(9-5-14)22-28-23(33-29-22)21-16(3)20-24(34-21)26-13-30(25(20)32)12-19(31)27-18-10-6-15(2)7-11-18/h4-11,13H,12H2,1-3H3,(H,27,31)
• InChI Key: HFNYKCIGCMFSMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=C(C4=C(S3)N=CN(C4=O)CC(=O)NC5=CC=C(C=C5)C)C
• Molecular Formula: C25H21N5O3S
• Molecular Weight: 471.5 g/mol
• CAS No.: 1243095-03-5

Description

2-[5-methyl-6-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]-N-(4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C25H21N5O3S and its molecular weight is 471.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

A study by Al-Sanea et al. (2020) explored the design, synthesis, and in vitro cytotoxic activity of certain derivatives similar to the queried compound. One of the synthesized compounds showed appreciable cancer cell growth inhibition against eight cancer cell lines, indicating potential as anticancer agents (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).

Antimicrobial and Hemolytic Activity

Gul et al. (2017) synthesized a series of 2,5-disubstituted 1,3,4-oxadiazole compounds, which were tested for antimicrobial and hemolytic activity. Most compounds showed activity against selected microbial species, with two compounds being notably potent against the panel of microbes tested. This research underscores the potential of these compounds in antimicrobial applications (Gul, Aziz‐ur‐Rehman, Abbasi, Khan, Nafeesa, Siddiqa, Akhtar, Shahid, & Subhani, 2017).

Anti-Inflammatory Activity

Nargund et al. (1994) reported on the anti-inflammatory activity of substituted 1,3,4-oxadiazoles, synthesizing compounds that showed significant anti-inflammatory activity in comparison to indomethacin, a standard reference drug. This suggests the potential use of such derivatives in the development of new anti-inflammatory drugs (Nargund, Reddy, & Hariprasad, 1994).

Antimicrobial Potency

Kerru et al. (2019) prepared a new series of derivatives that exhibited notable antimicrobial potency against various bacterial strains, including E. coli and B. cereus, highlighting the relevance of such compounds in combating bacterial infections (Kerru, Maddila, Maddila, Sobhanapuram, & Jonnalagadda, 2019).